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Compound of Interest

Compound Name: Isopropyl isocyanate

Cat. No.: B058004 Get Quote

For immediate release: This in-depth technical guide provides a comprehensive overview of the

physicochemical properties, synthesis, and reactivity of isopropyl isocyanate. Designed for

researchers, scientists, and professionals in drug development, this document offers a

consolidated resource of key data, experimental protocols, and safety information to support

ongoing research and development efforts.

Core Physicochemical Properties
Isopropyl isocyanate ((CH₃)₂CHNCO) is a highly reactive, colorless to light yellow liquid with

a pungent odor.[1][2][3] It is a crucial building block in organic synthesis, particularly in the

pharmaceutical and polymer industries.[4][5] Its utility stems from the electrophilic nature of the

isocyanate group, which readily reacts with nucleophiles.[4]

Quantitative Data Summary
The following tables summarize the key physicochemical properties of isopropyl isocyanate.
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Property Value Reference

Molecular Formula C₄H₇NO [6]

Molecular Weight 85.10 g/mol

CAS Number 1795-48-8 [7]

EC Number 217-276-5

Boiling Point 74-75 °C [1][7]

Melting Point < -75 °C [1][7]

Density 0.866 g/mL at 25 °C [1][7]

Refractive Index n20/D 1.382 [1][7]

Vapor Pressure 100 mmHg at 25 °C [1]

Flash Point -3 °C (-9.5 °C also reported) [1]

Solubility

Insoluble in water; Soluble in

chloroform and ethyl acetate.

[1][2][3][7]

Identifier Value Reference

IUPAC Name 2-isocyanatopropane [2][4]

InChI
1S/C4H7NO/c1-4(2)5-3-

6/h4H,1-2H3
[6]

InChI Key
GSLTVFIVJMCNBH-

UHFFFAOYSA-N

SMILES CC(C)N=C=O [6]

Reactivity and Applications
The primary value of isopropyl isocyanate in organic synthesis lies in its role as a versatile

electrophile for introducing the isopropylcarbamoyl moiety.[4] The electrophilic carbon atom in
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the isocyanate group (-N=C=O) is susceptible to nucleophilic attack, leading to the formation of

various important chemical linkages.[4]

General Reaction Pathway
The following diagram illustrates the general reaction of isopropyl isocyanate with common

nucleophiles.

General Reactivity of Isopropyl Isocyanate

Reactants

Products

Isopropyl Isocyanate

Urea (R-NH-CO-NH-iPr)

 + Amine (R-NH₂)

Carbamate (R-O-CO-NH-iPr)

 + Alcohol (R-OH)

Amide (R-CO-NH-iPr)

 + Carboxylic Acid (R-COOH)
(via rearrangement)

Nucleophile (Nu-H)

Click to download full resolution via product page

Caption: General reaction pathways of isopropyl isocyanate with nucleophiles.

This reactivity is fundamental to its application in several areas:

Pharmaceuticals: Isopropyl isocyanate is a critical intermediate for constructing molecular

scaffolds for active pharmaceutical ingredients (APIs).[4] It is used in the synthesis of

protease inhibitors and other small-molecule therapeutics.[4] For instance, it has been used

as a reagent in the preparation of androgen receptor antagonists for prostate cancer

treatment and in the synthesis of selective dual inhibitors of mTORC1 and mTORC2.[7]
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Polymer Science: It serves as a precursor for creating polyurethane and polyurea-based

materials with specific properties.[4][5]

Derivatization Reagent: It is also employed as a derivatization reagent for the stereoisomeric

analysis of secondary alcohols.[8]

Experimental Protocols
Synthesis of Isopropyl Isocyanate
Several methods for the laboratory-scale synthesis of isopropyl isocyanate have been

reported. A common approach involves the reaction of a primary amine with a phosgene

equivalent, such as bis(trichloromethyl) carbonate (triphosgene), in an inert solvent.

Objective: To synthesize isopropyl isocyanate from isopropylamine and bis(trichloromethyl)

carbonate.

Materials:

Isopropylamine

Bis(trichloromethyl) carbonate

Tetrahydrofuran (THF), anhydrous

Nitrogen gas

500 mL four-necked flask

Mechanical stirrer

Constant pressure dropping funnel

Reflux condenser

Thermometer

Heating mantle
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Vacuum distillation apparatus

Procedure:

In a 500 mL four-necked flask equipped with a mechanical stirrer, constant pressure

dropping funnel, reflux condenser, and thermometer, add 1 mole of isopropylamine and 200

mL of anhydrous tetrahydrofuran.[9]

Begin stirring the solution.[9]

Slowly add a solution of bis(trichloromethyl) carbonate (appropriate molar ratio, e.g., 0.45

moles) dissolved in 100-120 mL of tetrahydrofuran to the flask at room temperature under

vigorous stirring.[9][10]

After the addition is complete, heat the reaction mixture to reflux (approximately 60-75 °C)

and maintain the reaction for 3-4 hours.[9][10]

Upon completion of the reaction, purge the system with nitrogen gas to remove any

hydrogen chloride gas produced.[9][10]

Recover the tetrahydrofuran by vacuum distillation.[9][10]

Distill the remaining mixture to isolate the isopropyl isocyanate product.[9]

The following diagram outlines the general workflow for the synthesis of isopropyl isocyanate.
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Synthesis Workflow for Isopropyl Isocyanate

Start

Prepare Isopropylamine in THF
and Triphosgene in THF

Combine Reactants in
Four-Necked Flask

Heat to Reflux (60-75°C)
for 3-4 hours

Purge with Nitrogen Gas

Vacuum Distillation

Isopropyl Isocyanate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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